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Compound of Interest

Compound Name: z-4-Nitrocinnamic acid

Cat. No.: B15239298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety considerations,

handling procedures, and relevant biological data for 4-nitrocinnamic acid (CAS No. 619-89-6).

The information is intended to support safe laboratory practices and inform risk assessments in

research and development settings.

Chemical and Physical Properties
4-Nitrocinnamic acid is a yellow crystalline powder.[1] It is characterized by the presence of a

nitro group and a carboxylic acid functional group on a cinnamic acid backbone.[1] Key

physical and chemical properties are summarized below.
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Property Value Reference(s)

CAS Number 619-89-6 [2][3]

Molecular Formula C₉H₇NO₄ [2][4]

Molecular Weight 193.16 g/mol [2][4]

Appearance Yellow crystalline powder [1][4]

Melting Point 289 °C (decomposes) [5][6]

Boiling Point 346 °C at 760 mmHg [3]

Solubility

Sparingly soluble in water,

soluble in ethanol, acetone,

DMSO.

[1][7][8]

Stability
Stable under recommended

storage conditions.
[1][3]

Hazard Identification and GHS Classification
4-Nitrocinnamic acid is classified as a hazardous substance. The primary routes of exposure

are inhalation, skin contact, eye contact, and ingestion.[2] It is crucial to be aware of its GHS

classification for proper handling and risk mitigation.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Sources:[2][3][4]
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Signal Word: Warning[2][3]

Pictograms:

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize exposure and

ensure laboratory safety.

Engineering Controls
Work in a well-ventilated area. Use only outdoors or in a chemical fume hood.[2][3]

Facilities storing or utilizing this material should be equipped with an eyewash fountain and a

safety shower.[2][9]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear approved safety glasses with side-shields or goggles. A face

shield may be appropriate for certain operations.[2]

Skin Protection: Wear protective gloves (chemically resistant) and a laboratory coat.[2]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH- or CEN-certified respirator.[2]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust.[2][3]

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Storage Conditions
Store in a tightly closed container.[2][3]
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Keep in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible substances such as strong oxidizing agents, strong acids, and

strong alkalis.[3]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure. The logical flow for

responding to an exposure event is outlined below.

Exposure Event Assess the Situation
(Ensure scene is safe)

Remove from
Exposure Source

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Give oxygen or artificial
respiration if needed.

Immediately flush skin with
plenty of water for at least 15 mins.

Remove contaminated clothing.

Immediately flush eyes with
plenty of water for at least 15 mins.

Remove contact lenses.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid response workflow for 4-nitrocinnamic acid exposure.

Accidental Release Measures
In case of a spill, follow established emergency procedures to contain and clean up the

material safely.
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Spill Detected

Evacuate non-essential personnel
and ensure adequate ventilation.

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contain the spill.
Prevent entry into drains

and waterways.

For solid: Sweep or vacuum up material.
Place in a suitable, labeled

disposal container. Avoid creating dust.

Decontaminate the spill area.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for handling a laboratory spill of 4-nitrocinnamic acid.

Toxicological and Biological Information
Summary of Toxicological Effects
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Acute Effects: Causes irritation to the skin, eyes, and respiratory system.[2] Skin contact may

lead to inflammation, itching, scaling, and redness.[2] Eye contact can cause redness, pain,

and severe damage.[2] Inhalation may irritate the lungs and respiratory system.[2] Harmful if

swallowed.[3]

Chronic Effects: No specific data on chronic toxicity is available. It is not classified as a

carcinogen by IARC, NTP, or OSHA.[2]

Quantitative Data: Acute toxicity data is limited. One source notes a lethal dose greater than

250 mg/kg in intraperitoneal studies with mice, which caused changes in motor activity and

ataxia.[4]

Biological Activity: Tyrosinase Inhibition
4-Nitrocinnamic acid has been identified as a photosensitive compound with inhibitory effects

on tyrosinase, a key enzyme in melanin synthesis.[8] Understanding its interaction with

biological targets like tyrosinase is relevant for drug development and toxicology.

Experimental Protocol: Tyrosinase Inhibition Assay
The following section outlines a typical experimental methodology used to characterize the

inhibitory effect of 4-nitrocinnamic acid on tyrosinase, based on published studies. This protocol

is intended for informational purposes for a qualified scientific audience.

Principle
The assay measures the ability of a compound to inhibit the enzymatic activity of tyrosinase.

The enzyme catalyzes the oxidation of substrates like L-tyrosine or L-DOPA, leading to the

formation of dopachrome, which can be quantified spectrophotometrically by measuring the

absorbance at a specific wavelength (e.g., 475 nm). The rate of dopachrome formation is

inversely proportional to the inhibitory activity of the test compound.

Materials
Mushroom Tyrosinase

L-DOPA (substrate)
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4-Nitrocinnamic acid (test inhibitor)

Phosphate buffer (e.g., pH 6.8)

Spectrophotometer (plate reader or cuvette-based)

96-well plates or cuvettes

Methodology
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Prepare Reagents
(Buffer, Enzyme, Substrate,

Inhibitor Stock Solutions)

Set up Assay Plate/Cuvettes
- Add Buffer

- Add Tyrosinase Solution
- Add 4-Nitrocinnamic Acid (various conc.)

Pre-incubate mixture
(e.g., 5-10 min at 25-30°C)

Initiate Reaction
by adding L-DOPA Substrate

Measure Absorbance (e.g., at 475 nm)
over time (kinetic measurement)

Analyze Data
- Calculate reaction rates
- Determine % Inhibition

- Calculate IC₅₀ value

Further Analysis (Optional)
- Lineweaver-Burk plots

- Determine inhibition type
(competitive, non-competitive, etc.)

Click to download full resolution via product page

Caption: Experimental workflow for a tyrosinase inhibition kinetics assay.

Procedure Steps:
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Preparation: Prepare stock solutions of mushroom tyrosinase, L-DOPA, and 4-nitrocinnamic

acid in an appropriate buffer.

Assay Setup: In a 96-well plate or cuvette, combine the buffer, tyrosinase solution, and

varying concentrations of 4-nitrocinnamic acid. Include control wells without the inhibitor.

Pre-incubation: Allow the enzyme and inhibitor to pre-incubate for a short period to facilitate

binding.

Reaction Initiation: Start the enzymatic reaction by adding the L-DOPA substrate to all wells.

Measurement: Immediately begin monitoring the change in absorbance over time using a

spectrophotometer.

Data Analysis: Calculate the initial reaction rates from the linear portion of the absorbance

curves. Determine the percentage of inhibition for each concentration of 4-nitrocinnamic acid

relative to the control. The IC₅₀ value (the concentration of inhibitor required to reduce

enzyme activity by 50%) can then be calculated. Further kinetic analysis, such as

Lineweaver-Burk plots, can be used to determine the mechanism of inhibition.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. Waste generators must determine if a discarded chemical is classified as

hazardous waste. Do not allow the product to enter drains or waterways.[2]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety review or professional judgment. Always consult the most current Safety Data

Sheet (SDS) from your supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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